Cas no 1270396-16-1 (2,2,2-trifluoro-1-(6-fluoropyridin-3-yl)ethan-1-amine)

• Product Name: 2,2,2-trifluoro-1-(6-fluoropyridin-3-yl)ethan-1-amine
• CAS No: 1270396-16-1
• MF: C₇H₆F₄N₂
• MW: 194.129555225372
• CID: 5972135
• PubChem ID: 55296694
• Update Time: 2025-10-29

2,2,2-trifluoro-1-(6-fluoropyridin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(6-fluoropyridin-3-yl)ethan-1-amine
• EN300-1934953
• AKOS006371884
• 1270396-16-1

• Inchi： 1S/C7H6F4N2/c8-5-2-1-4(3-13-5)6(12)7(9,10)11/h1-3,6H,12H2
• InChI Key： HIPYQSVVTBRKOV-UHFFFAOYSA-N
• SMILES： FC(C(C1C=NC(=CC=1)F)N)(F)F

Computed Properties

• Exact Mass: 194.04671085g/mol
• Monoisotopic Mass: 194.04671085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,2,2-trifluoro-1-(6-fluoropyridin-3-yl)ethan-1-amine

Recent Advances in the Study of 2,2,2-Trifluoro-1-(6-fluoropyridin-3-yl)ethan-1-amine (CAS: 1270396-16-1)

2,2,2-Trifluoro-1-(6-fluoropyridin-3-yl)ethan-1-amine (CAS: 1270396-16-1) is a fluorinated amine compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs and enzyme inhibitors. This research briefing aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential applications in drug discovery.

The compound's structural features, including the trifluoromethyl group and the fluoropyridine moiety, contribute to its enhanced metabolic stability and binding affinity to biological targets. Recent synthetic methodologies have focused on optimizing the yield and purity of 2,2,2-trifluoro-1-(6-fluoropyridin-3-yl)ethan-1-amine, with particular emphasis on green chemistry approaches to reduce environmental impact. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic system that improved the efficiency of the synthesis while minimizing waste generation.

In terms of biological activity, 2,2,2-trifluoro-1-(6-fluoropyridin-3-yl)ethan-1-amine has shown promise as a precursor in the development of gamma-aminobutyric acid (GABA) receptor modulators. Preclinical studies have indicated that derivatives of this compound exhibit potent anxiolytic and anticonvulsant effects, with improved pharmacokinetic profiles compared to existing therapeutics. Additionally, its role in the inhibition of monoamine oxidases (MAOs) has been investigated, suggesting potential applications in the treatment of neurodegenerative disorders such as Parkinson's disease and Alzheimer's disease.

Recent advancements in computational chemistry have further elucidated the molecular interactions of 2,2,2-trifluoro-1-(6-fluoropyridin-3-yl)ethan-1-amine with its biological targets. Molecular docking and dynamics simulations have provided insights into the compound's binding modes, facilitating the rational design of more potent and selective derivatives. These computational studies, combined with high-throughput screening, have accelerated the identification of lead compounds for further development.

Despite these promising findings, challenges remain in the clinical translation of 2,2,2-trifluoro-1-(6-fluoropyridin-3-yl)ethan-1-amine-based therapeutics. Issues such as off-target effects, metabolic stability, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound's potential from bench to bedside.

In conclusion, 2,2,2-trifluoro-1-(6-fluoropyridin-3-yl)ethan-1-amine (CAS: 1270396-16-1) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural attributes and diverse biological activities make it a valuable candidate for the development of next-generation therapeutics. Continued research efforts are warranted to fully exploit its potential and address the existing challenges in drug development.